Cas no 81280-12-8 (4-Methyl-4-hepten-3-ol)

4-Methyl-4-hepten-3-ol Properties

Names and Identifiers

• 4-Methyl-4-hepten-3-ol
• (4E)-4-Methyl-4-hepten-3-ol
• 4-methyl-hept-4-en-3-ol
• SCHEMBL8420600
• (E)-4-methylhept-4-en-3-ol
• MFCD00046670
• (4E)-4-Methyl-4-hepten-3-ol #
• CHEBI:195855
• 4-Hepten-3-ol, 4-methyl-
• CVBRKUMLJLIZGY-VOTSOKGWSA-N
• 4-Methyl-4E-hepten-3-ol
• 87777-45-5
• SCHEMBL4115249
• 81280-12-8
• LMFA05000474
• 4-Methyl-4-hepten-3-ol (ACI)
• +Expand

• InChIKey： CVBRKUMLJLIZGY-UHFFFAOYSA-N
• Inchi： 1S/C8H16O/c1-4-6-7(3)8(9)5-2/h6,8-9H,4-5H2,1-3H3
• SMILES： OC(CC)C(C)=CCC

Computed Properties

• Exact Mass: 128.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 128.120115
• Heavy Atom Count: 9
• Complexity: 94.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.11360
• PSA: 20.23000
• Refractive Index: 1.4359 (estimate)
• Boiling Point: 165°C
• Melting Point: -31.5°C (estimate)
• Flash Point: 52°C
• Color/Form: colorless liquid
• Solubility: Unable or difficult to mix
• Density: 0.8646 (estimate)